Cas no 89128-08-5 (3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile)

• Product name: 3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile
• CAS No: 89128-08-5
• MF: C₇H₈N₄O₂
• MW: 180.16402
• MDL: MFCD00134458
• CID: 90993
• PubChem ID: 319755

3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-nitro-1-imidazolepropionitrile
• 3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile
• 2-methyl-4-nitro-1H-Imidazole-1-propanenitrile
• 3-(2-methyl-4-nitroimidazol-1-yl)propanenitrile
• 3-(2-Methyl-4-nitroimidazol-1-yl)propionitrile
• NSC265259
• SCHEMBL8407037
• AKOS005255605
• AS-68953
• MFCD00134458
• 89128-08-5
• 3-(2-methyl-4-nitro-1-imidazolyl)propanenitrile
• NSC-265259
• MLS000851087
• BDBM46531
• InChI=1/C7H8N4O2/c1-6-9-7(11(12)13)5-10(6)4-2-3-8/h5H,2,4H2,1H
• SMR000457330
• cid_319755
• Oprea1_029316
• HMS2809O22
• A843072
• 3-(2-methyl-4-nitro-imidazol-1-yl)propanenitrile
• CS-0316972
• 3-(2-methyl-4-nitro-imidazol-1-yl)propionitrile
• DTXSID10312964
• 1H-imidazole-1-propanenitrile, 2-methyl-4-nitro-
• FT-0642113
• CHEMBL1529193
• D95931
• 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile
• DB-021596

• MDL： MFCD00134458
• Inchi： InChI=1S/C7H8N4O2/c1-6-9-7(11(12)13)5-10(6)4-2-3-8/h5H,2,4H2,1H3
• InChI Key： DXHSGLFIHQQUIN-UHFFFAOYSA-N
• SMILES： CC1=NC(=CN1CCC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.06500
• Monoisotopic Mass: 180.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 87.4A^2
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Odourless powder
• Density: 1.34    
• Melting Point: 113-116℃
• Boiling Point: 440.1  ℃ at 760 mmHg   
• Flash Point: 219.9 ℃   
• Refractive Index: 1.615
• PSA: 87.43000
• LogP: 1.53658
• Solubility: Insoluble in water

3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S22-S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT